4-(furan-2-ylmethoxy)-1H-indole-2-carboxylic acid
Cat. No. B8352201
M. Wt: 257.24 g/mol
InChI Key: WEEWWTXBEACBFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08183366B2
Procedure details
The 4-(furan-2-ylmethoxy)-1H-indole-2-carboxylic acid ethyl ester 94 obtained above is mixed with a 1M-solution of KOH in EtOH (13.3 ml, 13.3 mmol) and stirred for 24 hours. The solvent is then evaporated and the residue is partitioned between water and ether. The water layer is acidified with HCl and extracted twice with EtOAc. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered and evaporated to give a white powder.
Name
4-(furan-2-ylmethoxy)-1H-indole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[NH:7][C:8]2[C:13]([CH:14]=1)=[C:12]([O:15][CH2:16][C:17]1[O:18][CH:19]=[CH:20][CH:21]=1)[CH:11]=[CH:10][CH:9]=2)=[O:5])C.[OH-].[K+].CCO>>[O:18]1[CH:19]=[CH:20][CH:21]=[C:17]1[CH2:16][O:15][C:12]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:13]=1[CH:14]=[C:6]([C:4]([OH:5])=[O:3])[NH:7]2 |f:1.2|
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Inputs
Conditions
Stirring
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Type
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CUSTOM
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|
Details
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stirred for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent is then evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue is partitioned between water and ether
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted twice with EtOAc
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WASH
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Type
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WASH
|
|
Details
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The combined organic layers are washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
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evaporated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a white powder
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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|
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Smiles
|
O1C(=CC=C1)COC1=C2C=C(NC2=CC=C1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
